Ethyl 1-butyl-1,3-benzodiazole-5-carboxylate

• IUPAC Name: ethyl 1-butylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C14H18N2O2/c1-3-5-8-16-10-15-12-9-11(6-7-13(12)16)14(17)18-4-2/h6-7,9-10H,3-5,8H2,1-2H3
• InChI Key: ZPRNYXHAECWWEB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC2=C1C=CC(=C2)C(=O)OCC
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

Ethyl 1-butyl-1,3-benzodiazole-5-carboxylate is a chemical compound with the CAS Number: 1845713-79-2. It has a molecular weight of 246.31. The IUPAC name for this compound is ethyl 1-butyl-1H-benzo[d]imidazole-5-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H18N2O2/c1-3-5-8-16-10-15-12-9-11 (6-7-13 (12)16)14 (17)18-4-2/h6-7,9-10H,3-5,8H2,1-2H3. This code provides a specific textual representation of the compound’s molecular structure.

Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis of Thiazoline Peptides : Thiazoline peptides, including derivatives similar to Ethyl 1-butyl-1,3-benzodiazole-5-carboxylate, have been synthesized for studies on peptides like bacitracin. These compounds exhibit racemization at the N-terminal side connected to the thiazoline ring during formation, which is crucial for understanding peptide behavior and properties (Hirotsu, Shiba, & Kaneko, 1970).

• Crystal Structure Analysis : The crystal structure of related compounds has been analyzed, revealing details about molecular conformations and intermolecular interactions, which are essential for designing compounds with desired physical and chemical properties (Arumugam et al., 2010).

Medicinal Chemistry Applications

• Enzymatic Resolution : Ethyl 1,4-benzodioxan-2-carboxylate, a structurally related compound, was resolved enzymatically to produce enantiomerically enriched products. This method demonstrates the potential for producing chirally pure substances, important in drug synthesis (Kasture et al., 2005).

Materials Science Applications

• Molecular Electrostatic Potential Analysis : The molecular electrostatic potential of Ethyl 1-butyl-2-(2-hydroxy-4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate was studied, revealing reactive sites of the molecule. Such analysis is crucial for understanding and predicting molecular interactions in materials science (Sathyanarayana & Poojary, 2021).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.